molecular formula C11H11ClFN B8489350 (4-Fluoronaphthalen-1-yl)methanamine hydrochloride

(4-Fluoronaphthalen-1-yl)methanamine hydrochloride

Cat. No. B8489350
M. Wt: 211.66 g/mol
InChI Key: VJKUTCCLWGVVDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4-Fluoronaphthalen-1-yl)methanamine hydrochloride is a useful research compound. Its molecular formula is C11H11ClFN and its molecular weight is 211.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality (4-Fluoronaphthalen-1-yl)methanamine hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-Fluoronaphthalen-1-yl)methanamine hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(4-Fluoronaphthalen-1-yl)methanamine hydrochloride

Molecular Formula

C11H11ClFN

Molecular Weight

211.66 g/mol

IUPAC Name

(4-fluoronaphthalen-1-yl)methanamine;hydrochloride

InChI

InChI=1S/C11H10FN.ClH/c12-11-6-5-8(7-13)9-3-1-2-4-10(9)11;/h1-6H,7,13H2;1H

InChI Key

VJKUTCCLWGVVDY-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=CC=C2F)CN.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1-cyano-4-fluoronapthalene (1.05 g, 6.12 mmol) and 1.5 mL of HCl (aq.) in absolute ethanol (50 mL) was stirred under a hydrogen atmosphere (balloon) with 10% palladium on carbon (0.20 g) for 16 hours. The catalyst was removed by filtration through Celite, and the filtrate concentrated under vacuum. The resulting solid was triturated with ether and collected by filtration to give the title compound (0.575 g, 44% yield) as an off white solid.
Quantity
1.05 g
Type
reactant
Reaction Step One
Name
Quantity
1.5 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0.2 g
Type
catalyst
Reaction Step One
Yield
44%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.